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Compound of Interest

Compound Name: o-Cresol-d7

Cat. No.: B566161 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation of stock and working solutions of

o-Cresol-d7 (2-methylphenol-d7). These guidelines are intended for use in research and

analytical laboratory settings, particularly for applications requiring a stable, deuterated internal

standard for mass spectrometry-based quantification.

Introduction
o-Cresol-d7 is the deuterated analog of o-cresol, an aromatic organic compound.[1] The "d7"

designation signifies that seven hydrogen atoms in the molecule have been replaced with

deuterium isotopes.[1] This isotopic labeling makes its mass distinguishable from its unlabeled

counterpart without significantly altering its chemical properties.[1] Consequently, o-Cresol-d7
is an ideal internal standard for quantitative analysis by Gas Chromatography-Mass

Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), helping to

correct for matrix effects and variations during sample preparation and analysis.[2][3] It is also

used as a tracer in metabolic studies.

Physicochemical and Safety Data
Accurate preparation of solutions requires a clear understanding of the compound's properties

and associated hazards. All handling should be performed by trained personnel in a controlled

laboratory environment.
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Table 1: Physicochemical Properties of o-Cresol-d7

Property Value Reference(s)

IUPAC Name
2,3,4,5-tetradeuterio-6-
(trideuteriomethyl)phenol

Synonyms
o-Cresol-D7, 2-methylphenol-

D7

CAS Number 202325-50-6

Molecular Formula C₇HD₇O

Molecular Weight 115.18 g/mol

Appearance
Colorless to Light Beige Oil to

Low-Melting Solid

Melting Point 30 - 33 °C

Solubility
Soluble in Chloroform, DMSO,

Methanol

| Storage | Store at -20°C or 4°C, protected from light and air | |

Table 2: Hazard Identification for o-Cresol (Unlabeled) Note: Safety precautions for the

unlabeled compound should be applied to its deuterated form.
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Hazard Class GHS Classification Precaution(s) Reference(s)

Acute Toxicity
Category 3 (Oral,
Dermal)

Toxic if swallowed
or in contact with
skin.

Skin Corrosion Category 1B

Causes severe skin

burns and eye

damage.

Eye Damage Category 1
Causes serious eye

damage.

Respiratory Irritation Category 3
May cause respiratory

irritation.

Reproductive Toxicity Category 2

Suspected of

damaging fertility or

the unborn child.

| Aquatic Toxicity | Acute Category 2, Chronic Category 3 | Toxic to aquatic life with long-lasting

effects. | |

Experimental Protocols
3.1. Required Materials and Equipment

o-Cresol-d7 solid or oil

Analytical balance (located in a chemical fume hood)

Chemical fume hood

Grade A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes and sterile tips

Glass vials with PTFE-lined caps (amber recommended for light-sensitive compounds)

Vortex mixer
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Sonicator bath

Solvent: HPLC-grade Methanol or DMSO

Diluent: Final matrix for the experiment (e.g., buffer, cell culture medium, plasma)

Personal Protective Equipment (PPE): Safety glasses, face shield, nitrile gloves, lab coat

3.2. Safety Precautions

Due to its toxicity and corrosive nature, handle o-Cresol-d7 exclusively within a certified

chemical fume hood.

Wear appropriate PPE at all times, including double gloves, a lab coat, and eye/face

protection.

Avoid inhalation of dust or vapors and prevent any contact with skin or eyes.

Dispose of all contaminated materials and waste according to institutional and local

environmental regulations.

3.3. Protocol for Preparation of a 10 mg/mL Stock Solution

Allow the o-Cresol-d7 container to equilibrate to room temperature before opening to

prevent condensation.

Place a sterile, tared amber glass vial on the analytical balance inside a chemical fume

hood.

Carefully weigh 10.0 mg of o-Cresol-d7 directly into the vial. Record the exact weight.

Using a calibrated micropipette, add a small amount of HPLC-grade methanol (approx. 0.5

mL) to the vial.

Cap the vial and vortex gently until the solid is fully dissolved. If necessary, use a sonicator

bath for 5-10 minutes to ensure complete dissolution.
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Once dissolved, add methanol to a final volume of 1.0 mL. For higher accuracy, perform this

step in a 1 mL volumetric flask and transfer the final solution to the storage vial.

Cap the vial tightly, label it clearly (Compound Name, Concentration, Solvent, Preparation

Date, Initials), and seal with paraffin film for long-term storage.

Store the stock solution at -20°C.

3.4. Protocol for Preparation of Working Solutions

Working solutions are prepared by serially diluting the stock solution into the desired final

matrix (e.g., mobile phase, buffer, or biological matrix).

Table 3: Example Dilution Scheme for Working Solutions from a 10 mg/mL Stock

Target
Concentration

Volume of
Stock/Previous
Solution

Diluent Volume Final Volume

1 mg/mL (1000
µg/mL)

100 µL of 10 mg/mL
Stock

900 µL 1 mL

100 µg/mL
100 µL of 1 mg/mL

Solution
900 µL 1 mL

10 µg/mL
100 µL of 100 µg/mL

Solution
900 µL 1 mL

1 µg/mL (1000 ng/mL)
100 µL of 10 µg/mL

Solution
900 µL 1 mL

| 100 ng/mL | 100 µL of 1 µg/mL Solution | 900 µL | 1 mL |

Procedure:

Pre-warm the required volume of diluent (e.g., cell culture medium) to 37°C if necessary to

prevent compound precipitation.

Label all tubes for the dilution series clearly.
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To prepare the 1 mg/mL intermediate solution, add 100 µL of the 10 mg/mL stock solution to

a vial containing 900 µL of the diluent.

Vortex the solution thoroughly. When diluting a stock solution from an organic solvent into an

aqueous medium, add the stock solution slowly while gently swirling or vortexing the medium

to prevent precipitation.

Continue the serial dilution as outlined in Table 3, using a clean pipette tip for each transfer.

Prepare working solutions fresh before each experiment for best results.

Experimental Workflow Visualization
The following diagram illustrates the logical steps for the preparation of o-Cresol-d7 stock and

working solutions.
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Safety First

Stock Solution Preparation

Working Solution Preparation

Don PPE & Work in Fume Hood

1. Weigh o-Cresol-d7

Prerequisite

2. Add Methanol

3. Vortex / Sonicate to Dissolve

4. Stock Solution (10 mg/mL)
Store at -20°C

5. Perform Serial Dilutions
into Final Matrix

Use as starting material

6. Final Working Solutions
(e.g., 1-1000 ng/mL)

Click to download full resolution via product page

Caption: Workflow for o-Cresol-d7 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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